Cas no 1261777-07-4 (2-(Difluoromethoxy)-3-methoxytoluene)

• Product Name: 2-(Difluoromethoxy)-3-methoxytoluene
• CAS No: 1261777-07-4
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 4988514
• Update Time: 2025-08-05

2-(Difluoromethoxy)-3-methoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-methoxytoluene

• Inchi： 1S/C9H10F2O2/c1-6-4-3-5-7(12-2)8(6)13-9(10)11/h3-5,9H,1-2H3
• InChI Key： ANDDRLGVTLJIDM-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Additional information on 2-(Difluoromethoxy)-3-methoxytoluene

Recent Advances in the Study of 2-(Difluoromethoxy)-3-methoxytoluene (CAS: 1261777-07-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethoxy)-3-methoxytoluene (CAS: 1261777-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethoxy and methoxy functional groups contribute to its stability and bioavailability, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of 2-(Difluoromethoxy)-3-methoxytoluene with high yield and purity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific enzymatic pathways. For instance, preliminary data suggest that 2-(Difluoromethoxy)-3-methoxytoluene may interact with cytochrome P450 enzymes, which are critical in drug metabolism. These findings open new avenues for its use in designing enzyme inhibitors or activators, depending on the therapeutic target.

Furthermore, the compound's pharmacokinetic properties have been investigated in recent preclinical trials. Results indicate favorable absorption and distribution profiles, with minimal off-target effects. These characteristics position 2-(Difluoromethoxy)-3-methoxytoluene as a viable scaffold for developing next-generation therapeutics, particularly in areas such as oncology and neurology.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on structure-activity relationship (SAR) studies to identify derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Difluoromethoxy)-3-methoxytoluene represents a compelling area of study in chemical biology and drug discovery. Its versatile chemical structure and biological activity underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development will be essential to unlock its full potential and address the unmet medical needs of diverse patient populations.